
Technical Guide: Physicochemical Properties of
2-Fluoro-5-hydroxybenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Fluoro-5-hydroxybenzaldehyde

Cat. No.: B021085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of 2-
Fluoro-5-hydroxybenzaldehyde (CAS No. 103438-84-2), a key organic building block. This

document details its melting and boiling points, provides comprehensive experimental protocols

for their determination, and outlines a typical workflow for compound characterization.

Quantitative Physicochemical Data
The melting and boiling points are critical physical constants used for the identification and

purity assessment of a compound. The data for 2-Fluoro-5-hydroxybenzaldehyde are

summarized below.

Property Value Notes

Melting Point 74-75 °C

Boiling Point 257.6 ± 20.0 °C
Predicted value at 760

mmHg[1][2]

Experimental Protocols
Accurate determination of melting and boiling points is fundamental in a laboratory setting.

Below are detailed standard operating procedures for these measurements.
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Melting Point Determination (Capillary Method)
This method is based on observing the temperature range over which a small sample of the

solid compound transitions into a liquid state.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Glass capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional, for grinding crystals)

Thermometer (calibrated)

Procedure:

Sample Preparation: Ensure the sample of 2-Fluoro-5-hydroxybenzaldehyde is completely

dry and finely powdered. If necessary, gently crush the crystals using a mortar and pestle.

Capillary Tube Loading: Invert a capillary tube and press the open end into the powdered

sample. A small amount of the compound will be forced into the tube. Tap the sealed end of

the tube gently on a hard surface to pack the sample down. Repeat until the packed sample

is approximately 1-2 mm high.[3]

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus. Ensure the thermometer is correctly positioned to accurately measure the

temperature of the heating block.[4]

Measurement:

Rapid Heating (Optional): For an unknown compound, first heat the sample rapidly to get

an approximate melting range. Allow the apparatus to cool before proceeding.

Accurate Determination: Heat the block at a slow, steady rate (approximately 1-2 °C per

minute) as the temperature approaches the expected melting point.[4]
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Data Recording: Record the temperature at which the first drop of liquid appears (T1) and

the temperature at which the entire sample has completely melted (T2). The melting point is

reported as the range T1-T2.[3] For a pure compound, this range should be narrow (typically

0.5-1.0 °C).

Boiling Point Determination (Capillary Method)
This micro-method is suitable for small quantities of liquid and is based on the principle that the

boiling point is reached when the vapor pressure of the liquid equals the external atmospheric

pressure.

Apparatus:

Thiele tube or a melting point apparatus with a boiling point setup

Small test tube (fusion tube)

Glass capillary tube (sealed at one end)

Thermometer (calibrated)

Heating source (e.g., Bunsen burner or heating mantle)

Mineral oil (for Thiele tube)

Procedure:

Sample Preparation: Add a few drops of the liquid sample into a small test tube.

Capillary Inversion: Place a capillary tube, with its sealed end pointing upwards, into the test

tube containing the sample.[5]

Apparatus Assembly: Attach the test tube to a thermometer, ensuring the sample is level with

the thermometer bulb.

Heating: Immerse the assembly in a heating bath (like a Thiele tube filled with mineral oil or

an aluminum block). Heat the apparatus gently and slowly.[5][6]
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Observation: As the temperature rises, air trapped in the capillary tube will expand and exit

as a slow stream of bubbles. Continue gentle heating until a rapid and continuous stream of

bubbles emerges from the open end of the capillary tube.[5]

Data Recording: Stop heating and allow the apparatus to cool slowly. The boiling point is the

temperature at which the bubbling stops and the liquid just begins to enter the capillary tube.

[7] This is the point where the external pressure equals the vapor pressure of the liquid.

Compound Characterization Workflow
The following diagram illustrates a standard logical workflow for the identification and

characterization of a known chemical compound like 2-Fluoro-5-hydroxybenzaldehyde in a

research setting.
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Phase 1: Initial Analysis

Phase 2: Physicochemical Characterization

Phase 3: Data Verification

Phase 4: Confirmation
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Fig. 1: Workflow for Chemical Compound Identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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